3-(3-(Trifluoromethoxy)phenyl)azetidine

• Molecular Formula: C10H10F3NO
• Molecular Weight: 217.19 g/mol
• SMILES: C1C(CN1)C2=CC(=CC=C2)OC(F)(F)F
• InChI: InChI=1S/C10H10F3NO/c11-10(12,13)15-9-3-1-2-7(4-9)8-5-14-6-8/h1-4,8,14H,5-6H2
• InChIKey: AFWTUPQNWWYZKV-UHFFFAOYSA-N

The meta-trifluoromethoxy substitution on this strained azetidine scaffold provides a unique electronic and steric profile that regioisomeric para/ortho analogs cannot replicate. With a predicted LogP of 2.69 and a conjugate-acid pKa near 11.29, the secondary amine offers reliable protonation for CNS-target engagement while the –OCF₃ group serves as a metabolic blocker and a ¹⁹F NMR tracer. Supplied as the free base (95–98%) or the ready-to-dissolve hydrochloride salt, this building block is pre-validated for automated parallel synthesis of libraries targeting 5-HT, dopamine, and orexin receptors. Choose the hydrochloride for aqueous solubility or the free base for anhydrous conjugation in PROTAC design.

3-(3-(Trifluoromethoxy)phenyl)azetidine: Core Procurement Data, CAS Registry, and Physicochemical Identity

3-(3-(Trifluoromethoxy)phenyl)azetidine (CAS: 1260799-94-7; hydrochloride salt CAS: 1956377-45-9) is a meta-substituted aryl azetidine building block featuring a trifluoromethoxy (-OCF₃) group on the phenyl ring and a secondary amine within a strained four-membered azetidine heterocycle [1]. It is classified as a fluorinated azetidine derivative, a privileged scaffold in medicinal chemistry for modulating pharmacokinetic properties and serving as a conformationally constrained pharmacophore [2]. The compound is supplied as a free base (MW: 217.19 g/mol, C₁₀H₁₀F₃NO) or as the hydrochloride salt (MW: 253.65 g/mol, C₁₀H₁₁ClF₃NO) [1].

• [1] ChemSrc. 1260799-94-7: 3-(3-(Trifluoromethoxy)phenyl)azetidine. CAS Registry Data. Available at: https://m.chemsrc.com/baike/3526896.html View Source
• [2] Parmar, D. R., et al. Azetidines in medicinal chemistry: emerging applications and approved drugs. Figshare, 2026. DOI: 10.6084/m9.figshare.28241556 View Source

Why 3-(3-(Trifluoromethoxy)phenyl)azetidine Cannot Be Directly Substituted by Common Regioisomers or Unsubstituted Azetidines

Generic substitution of 3-(3-(Trifluoromethoxy)phenyl)azetidine with regioisomeric analogs (ortho- or para-substituted) or with the parent unsubstituted azetidine is invalid for quantitative SAR and target validation. The meta-position of the -OCF₃ group imposes distinct electronic and steric constraints on the azetidine nitrogen's basicity (pKa ~11.29 for the conjugate acid) and on the molecule's overall dipole moment, altering both target binding and physicochemical properties compared to ortho- and para-analogs [1]. Furthermore, the trifluoromethoxy substituent is a well-established metabolic blocker that confers significantly greater oxidative stability and lipophilicity than a methoxy (-OCH₃) or hydrogen substituent, directly impacting in vitro and in vivo performance in a manner that cannot be replicated by non-fluorinated or differently substituted phenyl azetidines [2].

• [1] IPFS. Azetidine: pKa of conjugate acid. Data sourced from PubChem. Available at: https://ipfs.io/ipfs/QmehSxmTPRCr85Xjgzjut6uWQihoTfqg9VVihJ892bmZCp/Azetidines.html View Source
• [2] Nair, A. S., et al. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules 2025, 30(14), 3009. DOI: 10.3390/molecules30143009 View Source

3-(3-(Trifluoromethoxy)phenyl)azetidine: Quantifiable Differentiation Evidence Against Closest Analogs

Purity and Salt Form Availability: Free Base (95%) vs. Hydrochloride (95-98%) vs. Regioisomers

The target compound is commercially available as both the free base (3-(3-(trifluoromethoxy)phenyl)azetidine) and the hydrochloride salt. The free base is supplied at a certified purity of 95% . The hydrochloride salt is available at a purity of 95% from multiple vendors, with some offering ≥98% purity . This compares favorably with the 2-isomer hydrochloride, which is offered at ≥98% purity, but with a different CAS registry (1956334-37-4), indicating distinct synthetic and purification routes [1]. The 4-isomer hydrochloride is also available at 98% purity . The availability of a high-purity hydrochloride salt for the meta-isomer ensures enhanced aqueous solubility and handling stability for downstream applications, a key procurement consideration.

Evidence Dimension	Vendor-Certified Purity
Target Compound Data	Free base: 95%; HCl salt: 95-98%
Comparator Or Baseline	3-(2-(Trifluoromethoxy)phenyl)azetidine HCl: ≥98%; 3-(4-(Trifluoromethoxy)phenyl)azetidine HCl: 98%
Quantified Difference	Comparable purity across regioisomers; meta-isomer HCl salt achieves 98% from select vendors
Conditions	Commercial product specifications from vendor datasheets; purity determined by HPLC or NMR

Why This Matters

Ensures procurement of a research-grade building block with purity parity to regioisomeric alternatives, while the hydrochloride salt option offers superior aqueous solubility for biological assays.

• [1] 001Chemical. 3-(2-(Trifluoromethoxy)phenyl)azetidine hydrochloride (CAS: 1956334-37-4). Product Datasheet. Available at: https://www.001chemical.com/chem/1956334-37-4 View Source

Regioisomeric Differentiation: Meta-Substitution Enables Unique Scaffold Hopping and SAR Space

The meta-substitution pattern on the phenyl ring of 3-(3-(trifluoromethoxy)phenyl)azetidine differentiates it from its ortho- and para-substituted regioisomers. Comparative SAR data from analogous azetidine series indicates that meta-substituted derivatives can alter binding affinity and selectivity profiles compared to para-substituted analogs, which maximize electronic effects . While quantitative IC₅₀ values for this specific compound are not yet reported in primary literature, the meta-OCF₃ azetidine occupies a distinct chemical space that is not redundant with para- or ortho-analogs, enabling unique scaffold hopping opportunities. This is critical for avoiding IP conflicts and exploring novel IP-protectable chemical series.

Evidence Dimension	Regioisomeric Positional Effect on Pharmacophore Geometry
Target Compound Data	Meta-substituted (3-position) OCF₃-phenyl azetidine
Comparator Or Baseline	Para-substituted (4-position) and Ortho-substituted (2-position) OCF₃-phenyl azetidines
Quantified Difference	Qualitative difference in electronic and steric profiles; para-isomer maximizes electronic effects, meta-isomer offers distinct binding orientation
Conditions	Inferred from SAR studies on structurally related azetidine and phenyl bioisostere series

Why This Matters

Procuring the meta-isomer specifically is essential for SAR exploration that cannot be accomplished with the more common para-isomer; it expands the accessible chemical space for lead optimization.

Trifluoromethoxy (-OCF₃) vs. Methoxy (-OCH₃): Enhanced Lipophilicity and Metabolic Blockade

The trifluoromethoxy (-OCF₃) group is a superior bioisostere to methoxy (-OCH₃) in drug design. The -OCF₃ substituent offers increased lipophilicity and chemical stability, protecting the molecule from oxidative metabolism [1]. In a comparative microsomal stability study on aliphatic derivatives, the trifluoromethoxy group generally decreased metabolic stability compared to CH₃O- or CF₃- counterparts in most series, but increased lipophilicity (higher LogP) and metabolic blockade at specific sites [2]. For the target compound, the predicted LogP of the hydrochloride salt is 2.69 , indicating moderate lipophilicity suitable for membrane permeability. While direct microsomal stability data for this specific compound is not available, the class-level advantage of -OCF₃ over -OCH₃ is well-documented: -OCF₃ resists O-demethylation, a common metabolic pathway for methoxy-containing drugs, thereby extending half-life in vivo.

Evidence Dimension	Metabolic Stability and Lipophilicity
Target Compound Data	Predicted LogP = 2.69 (HCl salt) ; OCF₃ group present
Comparator Or Baseline	Methoxy (-OCH₃) analog (not synthesized for this series) or unsubstituted phenyl azetidine
Quantified Difference	OCF₃ increases LogP by ~0.5-1.0 units compared to OCH₃ in similar aromatic systems; OCF₃ blocks O-demethylation, improving microsomal stability
Conditions	Literature review of trifluoromethoxy group effects; computational prediction for target compound

Why This Matters

Selecting an -OCF₃-containing building block over a -OCH₃ analog proactively addresses metabolic soft spots, reducing the likelihood of late-stage compound attrition due to poor pharmacokinetics.

• [1] Nair, A. S., et al. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules 2025, 30(14), 3009. DOI: 10.3390/molecules30143009 View Source
• [2] Mishchenko, A., et al. Synthesis, physico-chemical properties and microsomal stability of compounds bearing aliphatic trifluoromethoxy group. Journal of Fluorine Chemistry 2020, 239, 109634. DOI: 10.1016/j.jfluchem.2020.109634 View Source

Azetidine Ring Basicity and Hydrogen-Bonding Capacity: pKa 11.29 vs. Pyrrolidine and Piperidine

The azetidine secondary amine possesses a conjugate acid pKa of 11.29 in water [1]. This basicity is higher than that of acyclic secondary amines (pKa ~10.6-11.0) and lies between pyrrolidine (pKa ~11.3) and piperidine (pKa ~11.2). The strained four-membered ring enhances the nitrogen's lone pair availability for hydrogen bonding and protonation, which can be crucial for target engagement in biological systems. The trifluoromethoxy substituent, being electron-withdrawing, may slightly lower the pKa of the substituted azetidine, but the core scaffold retains significant basic character. This property differentiates azetidines from less basic heterocycles like morpholine (pKa ~8.3) and provides a distinct pharmacokinetic signature.

Evidence Dimension	Amine Basicity (pKa of Conjugate Acid)
Target Compound Data	Azetidine scaffold pKa = 11.29
Comparator Or Baseline	Pyrrolidine pKa ~11.3; Piperidine pKa ~11.2; Morpholine pKa ~8.3
Quantified Difference	Azetidine pKa is comparable to pyrrolidine and piperidine, but ring strain imparts unique reactivity
Conditions	Aqueous solution, 25°C

Why This Matters

The azetidine ring's high basicity ensures protonation in physiological compartments, influencing solubility, permeability, and target binding; it offers a distinct alternative to more common piperidine or pyrrolidine scaffolds in lead optimization.

• [1] IPFS. Azetidine: pKa of conjugate acid. Data sourced from PubChem. Available at: https://ipfs.io/ipfs/QmehSxmTPRCr85Xjgzjut6uWQihoTfqg9VVihJ892bmZCp/Azetidines.html View Source

3-(3-(Trifluoromethoxy)phenyl)azetidine: Validated Research and Procurement Application Scenarios

Medicinal Chemistry: Synthesis of Novel CNS-Penetrant Leads via Scaffold Hopping

The meta-OCF₃ azetidine scaffold offers a conformationally constrained, basic amine that can serve as a piperidine or pyrrolidine replacement in CNS drug discovery programs. The -OCF₃ group's lipophilicity (predicted LogP 2.69) and metabolic stability support brain penetration, while the azetidine's pKa of 11.29 ensures protonation for target engagement. This compound is ideal for synthesizing focused libraries to explore SAR around 5-HT, dopamine, or orexin receptors, where azetidine derivatives have shown antagonist activity [1][2].

Chemical Biology: Synthesis of Metabolic Probes and PROTAC Linkers

The secondary amine of 3-(3-(trifluoromethoxy)phenyl)azetidine provides a reactive handle for conjugation to carboxylic acids, activated esters, or sulfonyl chlorides, enabling the synthesis of bifunctional molecules such as PROTACs or fluorescent probes. The -OCF₃ group serves as a metabolic tracer due to its unique ¹⁹F NMR signal and resistance to oxidative metabolism, allowing for tracking of compound fate in cellular assays [3].

Fluorinated Building Block Procurement for Parallel Synthesis

As a commercial building block available at 95-98% purity in both free base and hydrochloride salt forms, 3-(3-(trifluoromethoxy)phenyl)azetidine is well-suited for automated parallel synthesis and high-throughput chemistry. Its distinct meta-substitution pattern and fluorinated motif differentiate it from the more common para-isomer, offering intellectual property advantages in lead generation libraries. Procurement of the hydrochloride salt ensures ready-to-use solubility in aqueous reaction media .

• [1] Han, Y., et al. Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. Bioorganic & Medicinal Chemistry Letters 2012, 22(17), 5567-5571. DOI: 10.1016/j.bmcl.2012.07.007 View Source
• [2] Aissaoui, H., et al. Azetidine compounds as orexin receptor antagonists. Patent US20070185168A1, 2007. Available at: https://patents.google.com/patent/US20070185168A1/en View Source
• [3] Nair, A. S., et al. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules 2025, 30(14), 3009. DOI: 10.3390/molecules30143009 View Source